Cas no 811-96-1 (Acetaldehyde,2-chloro-2,2-difluoro-)
811-96-1 structure
Product name:Acetaldehyde,2-chloro-2,2-difluoro-
Acetaldehyde,2-chloro-2,2-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- Acetaldehyde,2-chloro-2,2-difluoro-
- 2-chloro-2,2-difluoroacetaldehyde
- chlorodifluoroacetaldehyde
- SCHEMBL900190
- DTXSID3073929
- 2-Chloro-2,2-difluoro-acetaldehyde
- EINECS 212-376-5
- Acetaldehyde, chlorodifluoro-
- 811-96-1
- NS00042300
-
- Inchi： InChI=1S/C2HClF2O/c3-2(4,5)1-6/h1H
- InChI Key： PRGCVNDIGVIGBQ-UHFFFAOYSA-N
- SMILES： C(=O)C(F)(F)Cl
Computed Properties
- Exact Mass: 113.9683987g/mol
- Monoisotopic Mass: 113.9683987g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 62.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 1.1
Acetaldehyde,2-chloro-2,2-difluoro- Related Literature
-
Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
-
Chiqian Zhang,Guangzhi Wang,Zhiqiang Hu Environ. Sci.: Processes Impacts, 2014,16, 2199-2207
-
Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
-
Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
811-96-1 (Acetaldehyde,2-chloro-2,2-difluoro-) Related Products
- 952681-81-1(tert-Butyl 4-(2-ethoxy-2-oxoethyl)spiro[chroman-2,4'-piperidine]-1'-carboxylate)
- 1343866-33-0((5-fluoro-2-methylphenyl)-(furan-3-yl)methanol)
- 797054-18-3((1’R,2R)-2-(1’,2’-O-Isopropylidene)dihydroxyethyl-6-fluorochroman-4-one)
- 2171864-44-9(4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-hydroxy-3-methylbutanoic acid)
- 2171970-45-7(1-(4-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazole-4-carboxamide)
- 892771-02-7(1-butyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(3-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one)
- 57918-24-8(4’-epi-Daunorubicin)
- 1000017-96-8(5-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide)
- 1378765-77-5(1H-Pyrazole-5-carboxamide, 3-amino-1-methyl-N-(1-methylethyl)-)
- 2224349-57-7(N-({5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methyl)-N-methylprop-2-enamide)
Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
